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Initial Query Clarification: The term "Cpm-fao" refers to the Commission on Phytosanitary

Measures, the governing body of the International Plant Protection Convention (IPPC), which is

a part of the Food and Agriculture Organization (FAO) of the United Nations. It is an

international governmental body and not a chemical substance that would be handled in a

laboratory setting.

This guide provides essential safety and logistical information for the handling of hazardous

chemicals in a laboratory environment, targeting researchers, scientists, and drug development

professionals. The following procedural guidance is designed to be a foundational resource for

ensuring operational safety and proper disposal of chemical waste.

The Cornerstone of Laboratory Safety: The
Chemical Risk Assessment
Before any chemical is handled, a thorough risk assessment is the critical first step to ensure a

safe working environment.[1][2][3][4] This process involves identifying the hazards associated

with a substance and implementing the necessary controls to mitigate risks.[1]

A comprehensive chemical risk assessment should include:

Hazard Identification: Review the Safety Data Sheet (SDS) for each chemical to understand

its specific hazards, including toxicity, flammability, reactivity, and corrosivity.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1259131?utm_src=pdf-interest
https://www.benchchem.com/product/b1259131?utm_src=pdf-body
https://www.labmanager.com/conducting-a-chemical-risk-assessment-in-the-laboratory-33885
https://www.acs.org/content/dam/pldp/center/lab-safety/publications/hazard-assessment/table-f-4-laboratory-process-risk-assessment-checklist-for-a-process-using-a-chemical-template.docx
https://www.ncbi.nlm.nih.gov/books/NBK379128/
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/lab_risk_assessment.pdf
https://www.labmanager.com/conducting-a-chemical-risk-assessment-in-the-laboratory-33885
https://www.labmanager.com/conducting-a-chemical-risk-assessment-in-the-laboratory-33885
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Assessment: Determine the potential routes of exposure, such as inhalation, skin

contact, or ingestion.[5]

Control Measures: Establish procedures and controls to minimize exposure, including the

use of engineering controls (e.g., fume hoods), administrative controls (e.g., standard

operating procedures), and Personal Protective Equipment (PPE).[1]

Emergency Procedures: Outline the steps to be taken in case of a spill, exposure, or other

accident.

Personal Protective Equipment (PPE): Your Last
Line of Defense
While engineering and administrative controls are the primary methods for hazard mitigation,

PPE is essential for providing a protective barrier for the user.[6][7] The minimum PPE for

working in a laboratory with hazardous chemicals includes a lab coat, protective eyewear, long

pants, and closed-toe shoes.[8] This should be supplemented with appropriate gloves and

other specialized equipment as determined by the risk assessment.[8]

Selecting the Right Protection
The selection of PPE must be tailored to the specific hazards of the chemicals being used. The

following table summarizes common types of PPE and their applications in a laboratory setting.
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PPE Category Type Primary Use
Key
Considerations

Body Protection Lab Coats

Protects skin and

clothing from minor

chemical splashes

and spills.

Should be buttoned

and made of a

material appropriate

for the hazards

present. Fire-resistant

coats are

recommended when

working with

flammable materials.

[7]

Chemical-Resistant

Aprons/Suits

Provides additional

protection against

corrosive or highly

toxic substances.

Material should be

selected based on the

specific chemical's

resistance

requirements.

Eye and Face

Protection
Safety Glasses

Minimum requirement

for impact protection

from flying particles.[8]

[9]

Must have side

shields and meet

ANSI Z87.1

standards.[8]

Chemical Splash

Goggles

Protects against

chemical splashes,

vapors, and dust.

Should be worn when

there is a significant

risk of splashing.[9]

Face Shields

Provides full-face

protection from

splashes or

explosions.

Should be worn in

conjunction with

safety glasses or

goggles.[7][9]

Hand Protection Disposable Nitrile

Gloves

General protection

against incidental

chemical contact.[8]

[10]

Should be removed

and replaced

immediately after

known contact with a

chemical.[8] Not
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suitable for all

chemicals.[11]

Chemical-Resistant

Gloves (e.g.,

Neoprene, PVC, Butyl

Rubber)

Protection against

specific chemicals for

prolonged or

immersive contact.

The appropriate glove

material must be

selected based on the

chemical being

handled.[12][13][14]

Consult a glove

compatibility chart.

Respiratory Protection Fume Hood

An engineering control

that is the primary

means of protection

from inhaling

hazardous vapors.

Work should be

conducted at least 6

inches inside the hood

sash.

Respirators (e.g.,

N95, half-mask, full-

face)

Required when

working with volatile

or highly toxic

substances outside of

a fume hood or in

poorly ventilated

areas.[7]

The type of respirator

and cartridge must be

appropriate for the

specific chemical and

concentration.

Procedural Guidance for Chemical Handling and
Disposal
Adherence to established procedures is crucial for minimizing risks in the laboratory. The

following step-by-step guidance outlines a general workflow for safe chemical handling and

disposal.

Experimental Workflow for Safe Chemical Handling
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Preparation Phase

Handling Phase

Disposal & Cleanup Phase

Conduct Risk Assessment

Review SDS

Select & Inspect PPE

Prepare Work Area & Emergency Equipment

Don PPE

Handle Chemicals in Designated Area

Perform Experiment

Segregate Waste

Label Waste Containers

Store Waste Properly

Doff & Dispose of/Clean PPE

Clean Work Area

Click to download full resolution via product page

Caption: A general workflow for safe chemical handling in a laboratory setting.
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Chemical Disposal Plan
Proper disposal of chemical waste is critical to ensure the safety of laboratory personnel and to

protect the environment.[15][16]

Segregation: Never mix incompatible waste streams.[15] Keep halogenated and non-

halogenated solvents separate, and do not mix acids and bases. Solid and liquid waste

should also be kept in separate containers.[15]

Containerization: Use appropriate, leak-proof containers that are compatible with the

chemical waste they are holding.[17][18] Containers should be clearly labeled with the

contents and associated hazards.[19]

Storage: Store waste containers in a designated, well-ventilated area away from general

work areas. Ensure secondary containment is in place to catch any potential leaks.

Disposal: Follow your institution's specific procedures for the collection and disposal of

hazardous waste.[17] Never dispose of hazardous chemicals down the sink unless explicitly

permitted by your institution's environmental health and safety department.[17][19]

Empty Containers: Empty chemical containers may also be considered hazardous waste.[20]

Follow institutional guidelines for rinsing and disposing of these containers.[19][20]

By adhering to these general guidelines, researchers and scientists can create a safer

laboratory environment and minimize the risks associated with handling hazardous chemicals.

Always consult your institution's specific safety protocols and the Safety Data Sheet for the

chemicals you are working with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1259131#personal-protective-equipment-for-
handling-cpm-fao]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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